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Compound of Interest

Compound Name: YM-155 hydrochloride

CAS No.: 355406-09-6

Cat. No.: B1602956

Get Quote

Executive Directive: The Safety-Data Nexus
As researchers, we often focus on the efficacy of YM-155 (Sepantronium bromide) as a potent

survivin suppressant. However, the very mechanism that makes it a promising antineoplastic

agent—its ability to dismantle the anti-apoptotic machinery in rapidly dividing cells—renders it a

significant biological hazard to the handler.

The Core Risk: YM-155 is not just a toxic chemical; it is a bio-active molecular weapon. It

targets BIRC5 (survivin), a protein essential for mitosis and cell viability. Accidental exposure

does not just cause chemical burns; it potentially initiates apoptotic cascades in your own

proliferative tissues (bone marrow, gut lining, reproductive organs).

This guide moves beyond generic "lab safety" to provide a targeted, self-validating protocol for

handling YM-155, specifically addressing its solubility in DMSO and the resulting transdermal

risks.

Hazard Architecture & Mechanism[1][2]
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To understand the safety protocol, you must understand the threat. YM-155 functions by

suppressing survivin expression, which leads to mitotic catastrophe and cell death.

Mechanistic Hazard Diagram
Figure 1: The Biological Impact of YM-155. Understanding this pathway reinforces the

necessity of the "Zero-Exposure" standard.
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The PPE Firewall: Layered Defense System
Standard nitrile gloves are insufficient when YM-155 is dissolved in Dimethyl Sulfoxide

(DMSO). DMSO acts as a permeation enhancer, capable of transporting the cytotoxic agent

through standard glove materials and into the bloodstream.
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Mandatory PPE Configuration:

Protection Zone Equipment Requirement Technical Justification

Respiratory
N95 / P100 Respirator (if

outside BSC)

Powder inhalation is the

highest acute risk. In a

Biosafety Cabinet (BSC), the

sash acts as the primary

barrier.

Dermal (Hands)

Double Gloving Protocol1.

Inner: Nitrile (0.11mm)2. Outer:

Nitrile (Extended Cuff)

Why Double? If the outer glove

is compromised by DMSO, the

inner glove provides a

"breakthrough buffer" time to

doff and wash.

Dermal (Body)
Tyvek® Lab Coat (Closed

Front)

Cotton coats absorb spills,

holding the toxin against the

skin. Tyvek repels liquid

splashes.

Ocular Chemical Splash Goggles

Safety glasses with side

shields are inadequate for

liquids. Goggles seal the

orbital area against aerosols

and splashes.

Operational Protocols: From Storage to Solution
Phase 1: Receiving & Storage

Inspection: Verify the vial integrity before removing it from the shipping package. If the vial is

cracked, treat the entire package as hazardous waste.

Storage: Store at -20°C in a desiccated environment.

Secondary Containment: Keep the vial inside a secondary plastic container to prevent

frost/moisture accumulation and to contain breakage.
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Phase 2: Weighing & Solubilization (Critical Risk Point)
This is the moment of highest exposure risk. Static electricity can disperse the powder, and the

introduction of solvent creates a mobile toxicant.

Engineering Control: Perform ALL weighing and mixing inside a Class II Biological Safety

Cabinet (BSC) or a certified chemical fume hood.

Static Control: Use an anti-static gun or bar on the spatula and vial before opening. YM-155

powder can be electrostatic.

The Solvent Trap:

YM-155 is commonly dissolved in DMSO (up to ~100 mM).

WARNING: Once in DMSO, the compound can penetrate skin in seconds.

Technique: Add solvent slowly down the side of the vial. Do not vortex with the cap loose.

Phase 3: In Vitro / In Vivo Application
Needle Safety: For animal injections, use Luer-lock syringes to prevent needle detachment

under pressure. Never recap needles.

Aerosol Prevention: When pipetting, use aerosol-barrier tips. Discharge liquids against the

wall of the vessel to minimize splashing.

Workflow & Emergency Response Logic
The following diagram outlines the decision logic for handling and spill response.

Figure 2: Operational Workflow and Spill Response Logic.
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Spill Cleanup Protocol
Evacuate: If the spill is outside the hood and significant (>5mL or visible powder cloud),

evacuate the immediate area.

PPE Upgrade: Don a second pair of gloves and, if outside a hood, an N95 respirator.

Containment:

Powder: Do NOT sweep. Cover with wet paper towels (water or 1% SDS) to prevent dust

generation, then wipe up.

Liquid (DMSO): Cover with absorbent pads immediately. Clean the surface with 10%

bleach followed by 70% ethanol.

Disposal: All cleanup materials must go into a dedicated Cytotoxic Waste container (usually

yellow or specifically labeled), NOT general biohazard trash.

Disposal & Deactivation
YM-155 is a stable chemical structure. Autoclaving is ineffective for chemical deactivation.

Solid Waste: Vials, tips, gloves, and pads must be incinerated at high temperatures

(>1000°C).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1602956/docs?utm_src=pdf-body-img#personal-protective-equipment-handling-guide-ym-155-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Collect in a dedicated carboy labeled "Cytotoxic/Antineoplastic Waste." Do not

mix with oxidative acids (like nitric acid) if DMSO is present, as this can cause an exothermic

reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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